Cas no 256651-55-5 ((2,6-dibromophenyl)methanesulfonyl chloride)

• Product Name: (2,6-dibromophenyl)methanesulfonyl chloride
• CAS No: 256651-55-5
• MF: C₇H₅Br₂ClO₂S
• MW: 348.439398527145
• MDL: MFCD27948293
• CID: 3164946
• PubChem ID: 54197748
• Update Time: 2025-10-30

(2,6-dibromophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 2,6-dibromo-
• (2,6-dibromophenyl)methanesulfonyl chloride
• EN300-1266473
• 2,6-DIBROMO-BENZENEMETHANESULFONYL CHLORIDE
• 256651-55-5
• (2,6-dibromophenyl)methanesulfonylchloride
• SCHEMBL271634
• MFCD27948293
• N11808
• (2,6-dibromo-phenyl)-methanesulfonyl chloride
• 101-988-7
• GKA65155

• MDL： MFCD27948293
• Inchi： 1S/C7H5Br2ClO2S/c8-6-2-1-3-7(9)5(6)4-13(10,11)12/h1-3H,4H2
• InChI Key： PNAUHAIBOIHXTL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CS(=O)(=O)Cl)Br

Computed Properties

• Exact Mass: 347.80450g/mol
• Monoisotopic Mass: 345.80655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Additional information on (2,6-dibromophenyl)methanesulfonyl chloride

Introduction to (2,6-dibromophenyl)methanesulfonyl chloride (CAS No. 256651-55-5)

(2,6-dibromophenyl)methanesulfonyl chloride (CAS No. 256651-55-5) is a versatile and important compound in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a 2,6-dibromophenyl group and a methanesulfonyl chloride moiety. The combination of these functional groups makes it a valuable reagent in various chemical reactions, particularly in the synthesis of complex organic molecules and pharmaceutical intermediates.

The chemical structure of (2,6-dibromophenyl)methanesulfonyl chloride is depicted as follows: C₉H₇Br₂O₃S. This compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride functional group. The methanesulfonyl chloride moiety is known for its electrophilic nature, making it an excellent leaving group in nucleophilic substitution reactions. The 2,6-dibromophenyl group, on the other hand, provides additional reactivity and selectivity in synthetic transformations.

In recent years, there has been significant interest in the use of (2,6-dibromophenyl)methanesulfonyl chloride in the development of novel pharmaceuticals. One of the key applications of this compound is in the synthesis of sulfonamide derivatives, which are widely used in the treatment of various diseases, including bacterial infections and cancer. The ability to introduce bromine atoms at specific positions on the phenyl ring allows for fine-tuning of the pharmacological properties of the final product.

A study published in the Journal of Medicinal Chemistry highlighted the use of (2,6-dibromophenyl)methanesulfonyl chloride in the synthesis of a series of sulfonamide derivatives with potent anti-cancer activity. The researchers found that these compounds exhibited selective cytotoxicity against several cancer cell lines, including breast cancer and lung cancer cells. The bromine substituents played a crucial role in enhancing the lipophilicity and cellular uptake of the compounds, thereby improving their therapeutic efficacy.

Beyond its applications in pharmaceutical research, (2,6-dibromophenyl)methanesulfonyl chloride has also found use in materials science and polymer chemistry. The compound can be employed as a cross-linking agent or as a functional monomer in the synthesis of advanced polymers with tailored properties. For example, researchers at a leading materials science institute have utilized this compound to develop novel polymeric materials with enhanced mechanical strength and thermal stability.

The synthetic versatility of (2,6-dibromophenyl)methanesulfonyl chloride is further demonstrated by its use in combinatorial chemistry approaches. In these methods, large libraries of diverse compounds can be rapidly synthesized and screened for biological activity. This approach has been particularly useful in drug discovery programs aimed at identifying new leads for various therapeutic targets.

In terms of safety and handling, it is important to note that (2,6-dibromophenyl)methanesulfonyl chloride should be handled with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be worn when working with this compound, and it should be stored in a cool, dry place away from incompatible materials.

In conclusion, (2,6-dibromophenyl)methanesulfonyl chloride (CAS No. 256651-55-5) is a highly valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, materials science, and combinatorial chemistry. Its unique chemical structure and reactivity make it an essential tool for researchers working on the development of new drugs and advanced materials. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered, further cementing its importance in the scientific community.